Cas no 1283108-91-7 (methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate)

• Product Name: methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate
• CAS No: 1283108-91-7
• MF: C₁₄H₂₄N₂O₅
• MW: 300.350764274597
• MDL: MFCD21092007
• CID: 5558323
• PubChem ID: 52903797
• Update Time: 2025-07-15

methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-{[N-(tert-butoxycarbonyl)glycyl]amino}cyclopentanecarboxylate
• methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate

• MDL： MFCD21092007
• Inchi： 1S/C14H24N2O5/c1-13(2,3)21-12(19)15-9-10(17)16-14(11(18)20-4)7-5-6-8-14/h5-9H2,1-4H3,(H,15,19)(H,16,17)
• InChI Key： ILXTXTRRHFMSGH-UHFFFAOYSA-N
• SMILES： C1(NC(CNC(OC(C)(C)C)=O)=O)(C(OC)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate

Professional Introduction to Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate (CAS No. 1283108-91-7)

Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate, a compound with the CAS number 1283108-91-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its cyclopentane core and multiple functional groups, which contribute to its unique chemical properties and potential biological activities.

The structural framework of Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate includes a cyclopentane ring, which is a common motif in many biologically active compounds due to its ability to mimic the conformational flexibility of natural products. The presence of multiple amide and ester groups in the molecule suggests potential interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

One of the most striking features of this compound is the presence of a tert-butoxy carbonyl group. This protecting group is frequently used in peptide synthesis and other organic transformations to safeguard reactive sites during chemical modifications. The tert-butoxy carbonyl moiety not only enhances the stability of the molecule but also provides a site for selective cleavage under specific conditions, allowing for controlled modifications and functionalization.

The amine functionality in Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate is another critical feature that contributes to its potential biological activity. Amines are well-known for their ability to form hydrogen bonds and interact with various biological targets, including enzymes and receptors. The specific arrangement of the amine group within the cyclopentane ring may influence the molecule's binding affinity and selectivity, making it an attractive scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These tools have been instrumental in understanding the structural requirements for biological activity, allowing for the rational design of derivatives with enhanced properties. The cyclopentane core of Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate has been identified as a key pharmacophore in several drug candidates, contributing to its potential therapeutic applications.

In addition to its structural features, Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate has been studied for its potential role in modulating biological pathways. The combination of amide and ester functionalities suggests that this compound may interact with enzymes involved in metabolic processes or signal transduction pathways. Such interactions could lead to novel therapeutic strategies for various diseases, including inflammatory disorders and neurological conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of protecting groups, such as the tert-butoxy carbonyl moiety, is essential to prevent unwanted side reactions during the synthetic process. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex framework of Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate with high precision.

Recent research has also explored the derivatives of this compound, aiming to enhance its pharmacological properties. By modifying specific functional groups or introducing new ones, researchers have generated libraries of analogs that exhibit improved solubility, bioavailability, and target specificity. These efforts highlight the versatility of Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate as a scaffold for drug development.

The use of high-throughput screening technologies has further accelerated the discovery process by enabling rapid testing of large collections of compounds against various biological targets. Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate has been included in several screens aimed at identifying novel inhibitors or activators of key enzymes and receptors. The results from these screens have provided valuable insights into its potential therapeutic applications.

In conclusion, Methyl 1-(2-{[(tert-butoxy)carbonyl]amino}acetamido)cyclopentane-1-carboxylate (CAS No. 1283108-91-7) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical research. Its unique combination of functional groups, along with its cyclopentane core, makes it an attractive candidate for further investigation in drug discovery. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a crucial role in the development of novel therapeutic agents.